Cas no 1131614-93-1 (3-Iodo-4-(piperazin-1-yl)benzoic acid)
1131614-93-1 structure
Product Name:3-Iodo-4-(piperazin-1-yl)benzoic acid
CAS No:1131614-93-1
MF:C11H13IN2O2
MW:332.137594938278
CID:1030575
PubChem ID:44828863
Update Time:2025-04-20
3-Iodo-4-(piperazin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-(piperazin-1-yl)benzoic acid
- 3-iodo-4-piperazin-1-ylbenzoic acid
- 3-iodanyl-4-piperazin-1-yl-benzoic acid
- 3-iodo-4-(1-piperazinyl)benzoic acid
- AK133789
- CTK8E2185
- FT-0658422
- KB-145115
- SBB067962
- DTXSID10660952
- 1131614-93-1
- DB-060453
- A802935
- AKOS015855951
-
- Inchi: 1S/C11H13IN2O2/c12-9-7-8(11(15)16)1-2-10(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2,(H,15,16)
- InChI Key: AUPYLXSYIKWVBV-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1N1CCNCC1
Computed Properties
- Exact Mass: 332.00218g/mol
- Monoisotopic Mass: 332.00218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 52.6Ų
3-Iodo-4-(piperazin-1-yl)benzoic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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